5-Cyclopropoxy-4-isopropyl-2-methoxypyridine

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methoxy-4-propan-2-ylpyridine
• InChI: InChI=1S/C12H17NO2/c1-8(2)10-6-12(14-3)13-7-11(10)15-9-4-5-9/h6-9H,4-5H2,1-3H3
• InChI Key: OMUJTTCJKNDESV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC=C1OC2CC2)OC

Description

5-Cyclopropoxy-4-isopropyl-2-methoxypyridine is a chemical compound with the molecular formula C12H17NO2 and a molecular weight of 207.27 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-isopropyl-2-methoxypyridine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert it into reduced forms with different functional groups.

Substitution: Substitution reactions can replace one or more functional groups with other groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

5-Cyclopropoxy-4-isopropyl-2-methoxypyridine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new compounds with potential pharmaceutical applications.

Biology: This compound can be used in biological studies to investigate its effects on various biological pathways and processes.

Medicine: Research into its potential therapeutic applications, such as its use as a precursor for drug development, is ongoing.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-isopropyl-2-methoxypyridine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Cyclopropoxy-4-isopropyl-2-methoxypyridine include:

• 4-Cyclopropoxy-5-isopropyl-2-methoxypyridine
• 4-Cyclopropoxy-5-isopropoxy-2-methoxypyridine

Uniqueness

What sets this compound apart from these similar compounds is its specific arrangement of functional groups, which can lead to unique chemical and biological properties.